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Compound of Interest

Compound Name: (3S,6S)-3,6-Octanediol

Cat. No.: B140827

(3S,6S)-3,6-Octanediol is a chiral diol recognized for its role as a versatile building block in
advanced organic synthesis. Its specific stereochemistry makes it a valuable precursor for the
enantioselective synthesis of complex molecules, including pharmaceuticals and
agrochemicals.[1] This technical guide provides a comprehensive overview of the available
data on the solubility and stability of (3S,6S)-3,6-Octanediol, intended for researchers,
scientists, and professionals in drug development.

Core Properties of (3S,6S)-3,6-Octanediol

(3S,6S)-3,6-Octanediol, with the chemical formula CsH1sOz, is a diol featuring an eight-carbon
chain with hydroxyl groups at the 3 and 6 positions, both having the (S)-configuration.[2] This
structure contributes to its key physical and chemical properties.
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Property Value Source
CAS Number 136705-66-3 [11[2][3][41[5]
Molecular Formula CsH1s02 [2][41[5]
Molecular Weight 146.23 g/mol [1112][4]1[5]
Appearance White or off-white crystalline 6]

powder
Melting Point 49 - 53 °C [6]
Purity >99% [5]
Optical Purity (ee) >99.7% [5]

Solubility Profile

Detailed quantitative solubility data for (3S,6S)-3,6-Octanediol in various solvents is not
extensively documented in publicly available literature. However, based on its chemical
structure and information from chemical suppliers, a qualitative understanding of its solubility
can be established.

The presence of two hydroxyl groups in its structure imparts hydrophilic characteristics, making
it soluble in water.[2] While a specific value for its water solubility is not published, for a
structurally similar C8 diol, Octane-1,2-diol, a water solubility of 7.5 g/L at 20°C has been
reported. This value can serve as an approximate reference point.

Compound Solvent Solubility Temperature Source

Octane-1,2-diol Water 7.5 g/L 20 °C

For organic solvents, diols are generally soluble in polar organic solvents such as ethanol and
DMSO. The use of co-solvents like DMSO is a common strategy to enhance the solubility of
diols in aqueous solutions for in-vitro assays.[7]
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Experimental Protocol for Solubility Determination
(Shake-Flask Method)

The following is a generalized protocol for determining the thermodynamic solubility of a
compound like (3S,6S)-3,6-Octanediol, based on the widely used shake-flask method.

Objective: To determine the equilibrium solubility of (3S,6S)-3,6-Octanediol in a given solvent
at a specific temperature.

Materials:

* (3S,6S)-3,6-Octanediol

» Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)
» Thermostatically controlled shaker or incubator

¢ Vials with screw caps

e Analytical balance

« Filtration device (e.g., 0.22 pum syringe filter)

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

Add an excess amount of (3S,6S)-3,6-Octanediol to a vial containing a known volume of the
solvent.

Seal the vial and place it in a shaker set to a constant temperature (e.g., 25°C or 37°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-72
hours).

After equilibration, allow the suspension to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any undissolved solid.
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 Dilute the filtered solution as necessary and analyze the concentration of the dissolved

compound using a validated analytical method.

e The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.

Workflow for Solubility Determination

Add excess (3S,6S)-3,6-Octanediol to solvent

:

Equilibrate at constant temperature with agitation

:

Allow suspension to settle

:

Filter supernatant to remove undissolved solid

:

Analyze concentration of dissolved compound

Determine solubility

Click to download full resolution via product page

Workflow for the experimental determination of solubility.
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Stability Profile

The stability of (3S,6S)-3,6-Octanediol is a critical factor for its storage and handling. While
specific degradation kinetics are not publicly available, supplier recommendations and the
general chemistry of diols provide guidance on its stability.

It is recommended to store (3S,6S)-3,6-Octanediol at 2° to 8°C under an inert atmosphere
(e.g., nitrogen or argon).[3] This suggests potential sensitivity to higher temperatures and
oxidation. Diols are generally susceptible to oxidation, which can convert the secondary
hydroxyl groups into ketones.[1] In the case of (3S,6S)-3,6-Octanediol, oxidation could lead to
the formation of the corresponding keto-alcohols or the diketone, 3,6-octanedione.[1] The
compound is expected to be stable under neutral pH conditions but may be susceptible to
degradation under strongly acidic or basic conditions, especially at elevated temperatures.

Experimental Protocol for Stability Assessment

A general protocol for assessing the stability of (3S,6S)-3,6-Octanediol in a specific
formulation or solvent system is outlined below.

Objective: To evaluate the chemical stability of (3S,6S)-3,6-Octanediol under defined
conditions over time.

Materials:
e (3S,6S)-3,6-Octanediol solution/formulation

 Stability chambers or incubators set to desired temperature and humidity conditions (e.g.,
25°C/60% RH, 40°C/75% RH)

 Light-protective containers (if photostability is being assessed)

e Analytical instrument for quantification of the parent compound and potential degradants
(e.g., HPLC-UV, LC-MS)

Procedure:

o Prepare solutions or formulations of (3S,6S)-3,6-Octanediol at a known concentration.
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Aliquot the samples into appropriate vials and seal them.

Place the vials in stability chambers under the desired storage conditions.

At predetermined time points (e.g., 0, 1, 3, 6 months), withdraw samples.

Analyze the samples to determine the concentration of (3S,6S)-3,6-Octanediol remaining.

If possible, identify and quantify any degradation products to understand the degradation
pathway.

The stability is typically reported as the percentage of the initial concentration remaining at
each time point.

Workflow for Stability Assessment

Prepare solution of (3S,6S)-3,6-Octanediol

:

Store samples under defined conditions
(temperature, humidity, light)

:

Withdraw samples at specified time points

:

Analyze for parent compound and degradants

Evaluate stability profile
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Workflow for the experimental assessment of stability.

Conclusion

(3S,6S)-3,6-Octanediol is a valuable chiral building block in organic synthesis. While detailed
gquantitative data on its solubility and stability are not readily available in the public domain, its
chemical structure suggests it is soluble in water and polar organic solvents. Stability is
maintained under recommended storage conditions (refrigerated, inert atmosphere), with
potential degradation through oxidation. The provided experimental protocols offer a framework
for researchers to determine the specific solubility and stability parameters of (3S,6S)-3,6-
Octanediol in their own systems, which is crucial for its effective application in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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